1-(4-chlorobenzyl)-7-methyl-3-(4-methylbenzoyl)-1,8-naphthyridin-4(1H)-one

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-7-methyl-3-(4-methylbenzoyl)-1,8-naphthyridin-4-one
• InChI: InChI=1S/C24H19ClN2O2/c1-15-3-8-18(9-4-15)22(28)21-14-27(13-17-6-10-19(25)11-7-17)24-20(23(21)29)12-5-16(2)26-24/h3-12,14H,13H2,1-2H3
• InChI Key: MCUAGWSHFJVTJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC4=CC=C(C=C4)Cl
• Molecular Formula: C24H19ClN2O2
• Molecular Weight: 402.9 g/mol

Description

The compound “1-(4-chlorobenzyl)-7-methyl-3-(4-methylbenzoyl)-1,8-naphthyridin-4(1H)-one” is a complex organic molecule. It contains a naphthyridinone core, which is a bicyclic system with two nitrogen atoms. The molecule also has a 4-chlorobenzyl group and a 4-methylbenzoyl group attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the naphthyridinone core, and the attachment of the 4-chlorobenzyl and 4-methylbenzoyl groups. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The naphthyridinone core would likely contribute to the rigidity of the molecule, while the 4-chlorobenzyl and 4-methylbenzoyl groups could influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The naphthyridinone core might participate in reactions involving the nitrogen atoms or the carbonyl group. The 4-chlorobenzyl and 4-methylbenzoyl groups could also be involved in reactions, particularly those involving nucleophilic substitution or addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its stability under different conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to be a drug, it might interact with biological targets such as proteins or enzymes. The specific interactions would depend on the structure of the compound and the nature of the target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its potential effects on biological systems. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could include further studies on its synthesis and reactivity, investigations of its potential uses, and assessments of its safety and environmental impact.